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Compound of Interest

Compound Name: Cycloheptanol

Cat. No.: B1583049 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available thermochemical data

for cycloheptanol (CAS: 502-41-0), a seven-membered cyclic alcohol. The information

presented herein is crucial for understanding the energetic properties of this compound, which

is essential for reaction calorimetry, process safety assessments, and computational modeling

in the fields of chemical synthesis and drug development. This document summarizes key

quantitative data, outlines the experimental methodologies used for their determination, and

illustrates the relationships between fundamental thermochemical properties.

Core Thermochemical Data
The thermochemical properties of cycloheptanol have been investigated through various

experimental techniques. The following tables consolidate the key data points available in the

literature, providing a clear and comparable summary.

Table 1: Enthalpic and Entropic Properties of
Cycloheptanol
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Property Value Units Phase Method Reference

Standard

Molar

Enthalpy of

Combustion

(ΔcH°)

-4362 ± 1 kJ/mol Liquid Not Specified

Skuratov,

Kozina, et al.,

1957[1]

-4364.7 ± 2.5 kJ/mol Liquid Not Specified
Zubova,

1901[1]

Enthalpy of

Reaction

(Hydrogenati

on of

Cycloheptano

ne) (ΔrH°)

-62.5 ± 0.4 kJ/mol Liquid
Calorimetry

(Chyd)

Wiberg,

Crocker, et

al., 1991[2][3]

-46 ± 1 kJ/mol Gas
Calorimetry

(Chyd)

Wiberg,

Crocker, et

al., 1991[2][3]

Standard

Molar

Entropy (S°)

241.638 J/mol·K Liquid N/A

Adachi,

Suga, et al.,

1972[1]

Enthalpy of

Vaporization

(ΔvapH)

64.7 kJ/mol Liquid to Gas

Based on

data from 284

to 323 K

Stephenson

and

Malanowski,

1987[4]

67.4 kJ/mol Liquid to Gas

Based on

data from 284

to 321 K

Cabani,

Conti, et al.,

1975[4]

Enthalpy of

Fusion

(ΔfusH)

4.38 kJ/mol
Solid to

Liquid
N/A

Adachi,

Suga, et al.,

1972[4]

11.2 kJ/mol
Solid to

Liquid
N/A

Rute, Salud,

et al., 2003[4]
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Entropy of

Fusion

(ΔfusS)

15.6 J/mol·K
Solid to

Liquid
N/A

Adachi,

Suga, et al.,

1972[4]

40.0 J/mol·K
Solid to

Liquid
N/A

Rute, Salud,

et al., 2003[4]

Table 2: Heat Capacity of Cycloheptanol
Property Value Units

Temperat
ure (K)

Phase Method
Referenc
e

Molar Heat

Capacity

(Cp)

244.3 J/mol·K 298 Liquid
Not

Specified

Conti,

Gianni, et

al., 1976[1]

250.22 J/mol·K 298.15 Liquid

Calorimetri

c study

over 13 to

300 K

Adachi,

Suga, et

al., 1972[1]

Isobaric

Heat

Capacity

(Cp)

Measured J/mol·K 254 - 352 Liquid

Tian–

Calvet

Calorimete

r

Zábranský

et al.,

2010[5]

Experimental Protocols
The determination of the thermochemical data presented above relies on precise calorimetric

measurements. While detailed experimental procedures are specific to each cited study, the

fundamental principles of the key techniques are described below.

Combustion Calorimetry
The standard enthalpy of combustion (ΔcH°) of cycloheptanol was likely determined using a

bomb calorimeter.

General Methodology:
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A precisely weighed sample of pure cycloheptanol is placed in a crucible within a high-

pressure vessel (the "bomb").

The bomb is filled with pure oxygen at high pressure (typically around 30 atm).

The bomb is then submerged in a known quantity of water in an insulated container (the

calorimeter).

The sample is ignited electrically, and the complete combustion reaction occurs.

The temperature change of the water is meticulously recorded.

The heat released by the combustion is calculated from the temperature rise and the heat

capacity of the calorimeter system.

Corrections are applied for the heat of ignition and the formation of nitric acid from residual

nitrogen in the bomb. From the energy of combustion at constant volume (ΔcU), the enthalpy

of combustion at constant pressure (ΔcH°) can be calculated.

Adiabatic and Tian-Calvet Calorimetry for Heat Capacity
The heat capacity (Cp) of cycloheptanol, particularly its temperature dependence, has been

measured using sophisticated calorimetric techniques.[1][5]

General Methodology (Tian-Calvet Calorimeter):

A Tian-Calvet calorimeter is a type of heat-flux calorimeter that measures the heat flow

between the sample cell and a surrounding thermostat block.

A known mass of cycloheptanol is placed in the sample cell.

A controlled amount of heat is supplied to the sample, or the temperature of the thermostat is

ramped at a known rate.

The resulting heat flow is measured by a series of thermocouples.

The heat capacity of the sample is determined by comparing the heat flow to that of a known

reference standard under identical conditions. This method allows for precise measurements
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of heat capacity over a range of temperatures.[5]

Interrelation of Thermochemical Properties
The various thermochemical properties of a substance are interconnected through the

fundamental laws of thermodynamics. The following diagram illustrates the logical relationships

between the key thermochemical data for cycloheptanol.
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Caption: Relationship between key thermochemical properties of cycloheptanol.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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